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handling guidelines.
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Compound of Interest

Compound Name: O-phenylhydroxylamine

Cat. No.: B2653202

An In-depth Technical Guide to the Safe Handling of O-Phenylhydroxylamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling guidelines for O-
phenylhydroxylamine and its more common hydrochloride salt. It is intended for qualified
professionals in research and development environments. All procedures should be conducted
in accordance with institutional and regulatory safety standards.

Chemical Identification and Properties

O-phenylhydroxylamine is an organic compound with the molecular formula CeH7NO. It is
typically handled in its more stable hydrochloride salt form.

Table 1: Physical and Chemical Properties of O-Phenylhydroxylamine Hydrochloride
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Property Value Source
CAS Number 6092-80-4 (11121131141
Molecular Formula CeH7NO - HCI [2]
Molecular Weight 145.59 g/mol [3]
Appearance Powder/Solid

Melting Point ~132 °C (decomposes) [3]
Storage Temperature 2-8°C

Hazard Identification and Classification

O-phenylhydroxylamine hydrochloride is classified as a hazardous substance. The primary

route of acute toxicity is ingestion.

Table 2: GHS Hazard Classification
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Hazard Hazard Signal ]
Category Pictogram Source
Class Statement Word
o GHSO06 (Skull
Acute H301: Toxic if
o Category 3 Danger and [415]
Toxicity, Oral swallowed
Crossbones)
H315: GHSO07
Skin Irritation Category 2 Causes skin Warning (Exclamation [61[71[8]
irritation Mark)
H319:
GHSO07
o Causes ] )
Eye Irritation Category 2A ) Warning (Exclamation [6]
serious eye
o Mark)
irritation
H312:
Acute ) GHSO07
o Harmful in ] )
Toxicity, Category 4 ] Warning (Exclamation [6]
contact with
Dermal _ Mark)
skin
Acute H332: GHSO07
Toxicity, Category 4 Harmful if Warning (Exclamation [6]
Inhalation inhaled Mark)

Note: Classifications for skin/eye irritation and dermal/inhalation toxicity are reported for the

free base (O-phenylhydroxylamine) by some sources, while the hydrochloride salt is primarily

cited for acute oral toxicity.

Experimental Protocols

Detailed experimental protocols for the specific toxicity studies (e.g., LD50 determination) of O-

phenylhydroxylamine are not publicly available in the reviewed literature. This data is typically

generated through standardized OECD or EPA guidelines for chemical safety testing. The

methodologies would involve controlled administration of the substance to laboratory animals

to determine toxicological endpoints.

Safe Handling and Storage
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Adherence to strict safety protocols is mandatory when handling O-phenylhydroxylamine.

Engineering Controls

» Work should be performed in a well-ventilated area, preferably within a chemical fume hood.

[1]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield (European Standard EN166
or OSHA 29 CFR 1910.133).[1]

e Hand Protection: Use appropriate chemical-resistant gloves (e.g., nitrile rubber) inspected
prior to use. Dispose of contaminated gloves in accordance with laboratory practices.[7]

» Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin exposure.[1][7]

o Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA or
European Standard EN 149 approved respirator with an appropriate filter (e.g., type P2).[1]

Hygiene Measures

e Do not eat, drink, or smoke in areas where the chemical is handled.[5]
e Wash hands thoroughly after handling the substance.[5]

* Remove contaminated clothing immediately and wash before reuse.

Storage Conditions

» Store in a tightly closed container in a dry, well-ventilated place.[1]
o Keep refrigerated at 2-8°C.

o Store locked up and away from incompatible materials.[1][5]
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e Protect from moisture and light.[1][9]
Reactivity and Decomposition
O-phenylhydroxylamine is unstable under certain conditions.

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[1]

» Decomposition: Phenylhydroxylamines can be unstable and may decompose, especially
when heated.[3][10] The decomposition can be catalyzed by metal ions.[11]

» Hazardous Decomposition Products: Thermal decomposition can release irritating gases and
vapors, including carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen
chloride gas.[1]

Emergency and First Aid Procedures

Immediate medical attention is required in case of exposure.[1]

Table 3: First Aid Measures
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Exposure Route

Procedure

Source

Ingestion

IF SWALLOWED: Immediately
call a POISON CENTER or
doctor/physician. Rinse mouth
with water. Do not induce
vomiting. Never give anything
by mouth to an unconscious

person.

[5]

Inhalation

Move the victim into fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[5112]

Skin Contact

Take off immediately all
contaminated clothing. Wash
off with soap and plenty of
water for at least 15 minutes.

Consult a doctor.

[1]5]

Eye Contact

Rinse cautiously with water for
at least 15 minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.

Consult a doctor.

[1]5]

Spill and Disposal Procedures

Spill Response

o Evacuate personnel to a safe area and ensure adequate ventilation.[1]

e Avoid dust formation. Do not breathe dust or vapors.[1]

o Wear appropriate PPE as described in Section 4.2.

» For solid spills, sweep up and shovel into a suitable, labeled container for disposal.[1]
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o For small spills, the material can be dampened with alcohol to reduce dust before transfer.

[12]

Waste Disposal

» Disposal must be conducted in accordance with all applicable federal, state, and local

environmental regulations.[5]

o Chemical waste generators must determine if the discarded chemical is classified as

hazardous waste.[1]

Transport Information

O-phenylhydroxylamine hydrochloride is regulated for transport.

Table 4: Transportation Classification

Regulation UN Number

Proper
Shipping Hazard Class

Name

Packing Group

DOT/TDG/
IATA/ IMDG

UN2811

Toxic solid,

organic, n.o.s.

0_

( 6.1
Phenylhydroxyla

mine

hydrochloride)

Source:[1][2][13]

Visualized Workflows and Pathways
Safe Handling Workflow
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Receipt of Chemical

erify Integrity

Store at 2-8°C
Locked & Ventilated
Protect from light/moisture

Prepare for Use

Don PPE:
- Safety Goggles
- Lab Coat
- Resistant Gloves
- Respirator (if needed)

Handle in Fume Hood

Avoid dust generation
Use appropriate equipment

[huring Experiment

Experimental Procedure

Post-Experiment

Generate Waste

Decontaminate Segregate Hazardous Waste
Work Surfaces (Solid & Liquid)

Dispose via Certified Vendor

Sl @ [PregEss Follow Regulations
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Strong Oxidizers

Metal lons (e.g., Fe) O-Phenylhydroxylamine

N

Vigorous Reaction
(Oxidation)

Initiates / Accelerates [Catalyzes

Decomposition

Hazardous Gases:
- NOx

- CO, CO2
- HCI (from salt)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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